Cas no 155789-31-4 (Methyl 2-pentanoylaminothiophene-3-carboxylate)

Methyl 2-pentanoylaminothiophene-3-carboxylate structure
155789-31-4 structure
Product Name:Methyl 2-pentanoylaminothiophene-3-carboxylate
CAS No:155789-31-4
MF:C11H15NO3S
MW:241.306701898575
CID:2154213
Update Time:2023-08-05

Methyl 2-pentanoylaminothiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 2-pentanoylaminothiophene-3-carboxylate
    • QZHYZCPXGDNHRA-UHFFFAOYSA-N
    • Methyl 2-valerylaminothiophene-3-carboxylate
    • Methyl 2-pentanoylaminothiophene-3-carboxylate
    • Inchi: 1S/C11H15NO3S/c1-3-4-5-9(13)12-10-8(6-7-16-10)11(14)15-2/h6-7H,3-5H2,1-2H3,(H,12,13)
    • InChI Key: QZHYZCPXGDNHRA-UHFFFAOYSA-N
    • SMILES: S1C=CC(C(=O)OC)=C1NC(CCCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 258
  • Topological Polar Surface Area: 83.6
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